Cas no 688335-38-8 (2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide)

• Product Name: 2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide
• CAS No: 688335-38-8
• MF: C₁₈H₁₄F₃N₃O₂S
• MW: 393.382873058319
• CID: 6450033
• Update Time: 2025-06-14

2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide
• 2-((1-phenyl-1H-imidazol-2-yl)thio)-N-(4-(trifluoromethoxy)phenyl)acetamide
• Acetamide, 2-[(1-phenyl-1H-imidazol-2-yl)thio]-N-[4-(trifluoromethoxy)phenyl]-

• Inchi： 1S/C18H14F3N3O2S/c19-18(20,21)26-15-8-6-13(7-9-15)23-16(25)12-27-17-22-10-11-24(17)14-4-2-1-3-5-14/h1-11H,12H2,(H,23,25)
• InChI Key： NYDRQGNPWDWHSQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC(F)(F)F)C=C1)(=O)CSC1N(C2=CC=CC=C2)C=CN=1

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 12.31±0.70(Predicted)

Additional information on 2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide

Research Briefing on 2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide (CAS: 688335-38-8)

Recent studies on the compound 2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide (CAS: 688335-38-8) have highlighted its potential as a novel therapeutic agent in the field of chemical biology and medicinal chemistry. This briefing synthesizes the latest research findings, focusing on its synthesis, mechanism of action, and pharmacological properties.

The compound, characterized by its unique imidazole and trifluoromethoxy functional groups, has been investigated for its role in modulating specific biological pathways. Recent publications indicate its efficacy in targeting inflammatory and oncogenic pathways, making it a promising candidate for drug development. Researchers have employed advanced spectroscopic techniques and computational modeling to elucidate its binding affinity and interaction with target proteins.

In vitro and in vivo studies have demonstrated significant anti-inflammatory and antiproliferative effects, particularly in models of chronic inflammation and certain cancer types. The compound's ability to inhibit key enzymes involved in these pathways has been corroborated by multiple independent studies, underscoring its potential as a lead compound for further optimization.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including its bioavailability and metabolic stability. Current research efforts are directed toward structural modifications to enhance its therapeutic index while minimizing off-target effects. Collaborative studies between academic and industrial researchers are underway to accelerate its transition into preclinical development.

This briefing underscores the importance of continued investment in the research and development of 2-(1-phenyl-1H-imidazol-2-yl)sulfanyl-N-4-(trifluoromethoxy)phenylacetamide. Its dual functionality and specificity position it as a versatile tool for both therapeutic applications and mechanistic studies in chemical biology.